Cas no 88086-69-5 (Benzoic acid, 5-bromo-2-(4-methylphenoxy)-)

• Product Name: Benzoic acid, 5-bromo-2-(4-methylphenoxy)-
• CAS No: 88086-69-5
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• CID: 645838
• PubChem ID: 71411026
• Update Time: 2025-04-19

Benzoic acid, 5-bromo-2-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(4-methylphenoxy)-
• 5-bromo-2-(4-methylphenoxy)benzoic acid
• DTXSID80830665
• 88086-69-5

• Inchi： 1S/C14H11BrO3/c1-9-2-5-11(6-3-9)18-13-7-4-10(15)8-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： HXBXKGGWSPVTIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 305.98916g/mol
• Monoisotopic Mass: 305.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų